Cas no 2680846-58-4 (tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680846-58-4
• MF: C₁₀H₁₅F₂NO₂
• MW: 219.228410005569
• CID: 5651410
• PubChem ID: 165920249
• Update Time: 2025-05-21

tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate
• EN300-28273815
• 2680846-58-4

• Inchi： 1S/C10H15F2NO2/c1-5-6-13(7-8(11)12)9(14)15-10(2,3)4/h1,8H,6-7H2,2-4H3
• InChI Key： KHIHCPIAZSWYSU-UHFFFAOYSA-N
• SMILES： FC(CN(CC#C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 219.10708505g/mol
• Monoisotopic Mass: 219.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate

tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate: A Comprehensive Overview

tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate is a versatile organic compound with the CAS number 2680846-58-4. This compound belongs to the class of carbamates, which are widely used in various industries due to their unique chemical properties and functional groups. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, with two distinct substituents: a 2,2-difluoroethyl group and a propargyl (prop-2-yn-1-yl) group. These substituents contribute to its reactivity, stability, and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of an appropriate electrophilic carbon in the presence of a strong base or catalyst. The use of fluorinated substituents like 2,2-difluoroethyl introduces unique electronic effects, enhancing the compound's stability and bioavailability. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize reaction conditions and improve yield, making this compound more accessible for large-scale production.

One of the most promising applications of tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate is in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has been extensively studied. For instance, researchers have demonstrated its potential as a herbicide with high selectivity for certain crop species. This selectivity is attributed to the compound's ability to disrupt key biochemical pathways in weeds without affecting crops. Field trials have shown that this compound can significantly reduce weed growth while maintaining crop health and yield.

In the pharmaceutical industry, tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yl)carbamate has shown potential as an intermediate in drug synthesis. Its structure allows for further functionalization to create bioactive molecules targeting various therapeutic areas. Recent advancements in medicinal chemistry have focused on modifying its substituents to enhance its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These modifications aim to improve the compound's efficacy and reduce potential side effects.

The environmental impact of tert-butyl N-(2,2-difluoroethyl)-N-(prop-2-yn-1-yL)carbamate has also been a topic of interest. Studies have investigated its biodegradation pathways under different environmental conditions. Results indicate that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in ecosystems. This property makes it a more environmentally friendly alternative compared to other synthetic chemicals with longer half-lives.

From a materials science perspective, tert-butyl N-(2,2-difluoroethyl)-N-(propargyl)carbamate has been explored as a building block for advanced materials such as polymers and coatings. Its reactivity under specific reaction conditions allows for the formation of cross-linked networks with enhanced mechanical properties. Recent research has focused on incorporating this compound into bio-based polymers to create sustainable materials with improved durability and resistance to environmental factors.

In conclusion, tert-butyl N-(2,2-difluoroethyl)-N-(propargyl)carbamate (CAS No: 2680846584) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in both academic and industrial settings for years to come.